Cas no 5327-27-5 (5-Pyrimidinecarboxamide,1,2,3,4-tetrahydro-N-(2-hydroxyethyl)-1,3-dimethyl-2,4-dioxo-)
5327-27-5 structure
Product Name:5-Pyrimidinecarboxamide,1,2,3,4-tetrahydro-N-(2-hydroxyethyl)-1,3-dimethyl-2,4-dioxo-
CAS No:5327-27-5
MF:C9H13N3O4
MW:227.217221975327
CID:382396
PubChem ID:220479
Update Time:2025-04-19
5-Pyrimidinecarboxamide,1,2,3,4-tetrahydro-N-(2-hydroxyethyl)-1,3-dimethyl-2,4-dioxo- Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinecarboxamide,1,2,3,4-tetrahydro-N-(2-hydroxyethyl)-1,3-dimethyl-2,4-dioxo-
- 1,3-Dimethyl-2,4-dioxo-1,2,3,4-tetrahydro-pteridin-6-carbonsaeure
- 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydro-pteridine-6-carboxylic acid
- 1,3-Dimethyl-2,4-dioxo-1,2,3,4-tetrahydro-pyrimidin-5-carbonsaeure-(2-hydroxy-aethylamid)
- 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid-(2-hydroxy-ethylamide)
- 1,3-Dimethyllumazin-6-carbonsaeure
- 1,3-dimethyllumazine-6-carboxylic acid
- CTK2G3011
- SureCN6314743
- NSC3304
- DTXSID60967847
- NSC-3304
- N-(2-Hydroxyethyl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboximidic acid
- 5327-27-5
-
- Inchi: 1S/C9H13N3O4/c1-11-5-6(7(14)10-3-4-13)8(15)12(2)9(11)16/h5,13H,3-4H2,1-2H3,(H,10,14)
- InChI Key: CNGZBSVWMPLQQP-UHFFFAOYSA-N
- SMILES: O=C1C(C(NCCO)=O)=CN(C)C(N1C)=O
Computed Properties
- Exact Mass: 227.09069
- Monoisotopic Mass: 227.09060590g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 90Ų
Experimental Properties
- PSA: 89.95
- LogP: -1.80300
5-Pyrimidinecarboxamide,1,2,3,4-tetrahydro-N-(2-hydroxyethyl)-1,3-dimethyl-2,4-dioxo- Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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